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PBFI-AM PBFI-AM PBFI AM is a cell-permeable, potassium-sensitive fluorophore used to measure potassium changes in cells and intracellular compartments. As PBFI AM enters cells, it is hydrolyzed by intracellular esterases to produce PBFI. The affinity of PBFI for potassium is sodium-dependent (Kd = 44 and 5.1 mM with or without sodium, respectively). Absorption and emission maxima are 336 and 480-557 nm, respectively.
Brand Name: Vulcanchem
CAS No.: 124549-23-1
VCID: VC0049554
InChI: InChI=1S/C58H62N2O24/c1-35(61)75-31-79-55(65)39-7-9-43(45(23-39)57(67)81-33-77-37(3)63)51-25-41-27-53(69-5)47(29-49(41)83-51)59-11-15-71-19-21-73-17-13-60(14-18-74-22-20-72-16-12-59)48-30-50-42(28-54(48)70-6)26-52(84-50)44-10-8-40(56(66)80-32-76-36(2)62)24-46(44)58(68)82-34-78-38(4)64/h7-10,23-30H,11-22,31-34H2,1-6H3
SMILES: CC(=O)OCOC(=O)C1=CC(=C(C=C1)C2=CC3=CC(=C(C=C3O2)N4CCOCCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)OCOC(=O)C)C(=O)OCOC(=O)C)OC)OC)C(=O)OCOC(=O)C
Molecular Formula: C58H62N2O24
Molecular Weight: 1171.1 g/mol

PBFI-AM

CAS No.: 124549-23-1

Main Products

VCID: VC0049554

Molecular Formula: C58H62N2O24

Molecular Weight: 1171.1 g/mol

PBFI-AM - 124549-23-1

CAS No. 124549-23-1
Product Name PBFI-AM
Molecular Formula C58H62N2O24
Molecular Weight 1171.1 g/mol
IUPAC Name bis(acetyloxymethyl) 4-[6-[16-[2-[2,4-bis(acetyloxymethoxycarbonyl)phenyl]-5-methoxy-1-benzofuran-6-yl]-1,4,10,13-tetraoxa-7,16-diazacyclooctadec-7-yl]-5-methoxy-1-benzofuran-2-yl]benzene-1,3-dicarboxylate
Standard InChI InChI=1S/C58H62N2O24/c1-35(61)75-31-79-55(65)39-7-9-43(45(23-39)57(67)81-33-77-37(3)63)51-25-41-27-53(69-5)47(29-49(41)83-51)59-11-15-71-19-21-73-17-13-60(14-18-74-22-20-72-16-12-59)48-30-50-42(28-54(48)70-6)26-52(84-50)44-10-8-40(56(66)80-32-76-36(2)62)24-46(44)58(68)82-34-78-38(4)64/h7-10,23-30H,11-22,31-34H2,1-6H3
Standard InChIKey AUKRBWNSOWVABU-UHFFFAOYSA-N
SMILES CC(=O)OCOC(=O)C1=CC(=C(C=C1)C2=CC3=CC(=C(C=C3O2)N4CCOCCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)OCOC(=O)C)C(=O)OCOC(=O)C)OC)OC)C(=O)OCOC(=O)C
Canonical SMILES CC(=O)OCOC(=O)C1=CC(=C(C=C1)C2=CC3=CC(=C(C=C3O2)N4CCOCCOCCN(CCOCCOCC4)C5=C(C=C6C=C(OC6=C5)C7=C(C=C(C=C7)C(=O)OCOC(=O)C)C(=O)OCOC(=O)C)OC)OC)C(=O)OCOC(=O)C
Appearance Assay:≥95%A solid
Description PBFI AM is a cell-permeable, potassium-sensitive fluorophore used to measure potassium changes in cells and intracellular compartments. As PBFI AM enters cells, it is hydrolyzed by intracellular esterases to produce PBFI. The affinity of PBFI for potassium is sodium-dependent (Kd = 44 and 5.1 mM with or without sodium, respectively). Absorption and emission maxima are 336 and 480-557 nm, respectively.
Synonyms PBFI-AM
potassium-binding benzofuran-isophthalate acetoxymethyl este
PubChem Compound 3283499
Last Modified Nov 11 2021
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